Cas no 1160247-02-8 (7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid)

• Product Name: 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid
• CAS No: 1160247-02-8
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• MDL: MFCD12198541
• CID: 842682
• PubChem ID: 71305754
• Update Time: 2025-06-15

7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(tert-Butoxycarbonyl)-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid
• 1-Oxa-2,7-diazaspiro[4.4]non-2-ene-3,7-dicarboxylic acid, 7-(1,1-dimethylethyl) ester
• 7-[(2-methylpropan-2-yl)oxycarbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid
• 7-Boc-1-oxa-2,7-diazaspiro-[4.4]non-2-ene-3-carboxylic acid
• 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid
• 1-Oxa-2,7-diaza-spiro[4.4]non-2-ene-3,7-dicarboxylic acid 7-tert-butyl ester
• CS-0038059
• SY123103
• Z1505694367
• 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylate
• DTXSID80745366
• AS-74094
• 7-Boc-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid
• PB34704
• 7-(tert-Butoxycarbonyl)-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylicacid
• 7-(t-Butoxycarbonyl)-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid
• AKOS016012966
• EN300-268900
• MFCD12198541
• 1160247-02-8

• MDL： MFCD12198541
• Inchi： 1S/C12H18N2O5/c1-11(2,3)18-10(17)14-5-4-12(7-14)6-8(9(15)16)13-19-12/h4-7H2,1-3H3,(H,15,16)
• InChI Key： VDBHRLLAIDADMX-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)O)=N1)CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 270.12157168g/mol
• Monoisotopic Mass: 270.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.4Ų

7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid

Introduction to 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid (CAS No. 1160247-02-8)

7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid (CAS No. 1160247-02-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, which plays a crucial role in its stability and reactivity.

The spirocyclic framework of this compound is particularly noteworthy due to its potential in enhancing the pharmacological properties of drugs. Spirocycles are known to improve the bioavailability, metabolic stability, and binding affinity of small molecules, making them valuable scaffolds in drug discovery. The tert-butoxycarbonyl (Boc) group, on the other hand, is a widely used protecting group in organic synthesis, particularly in peptide chemistry. It can be selectively removed under mild acidic conditions, allowing for controlled deprotection and further functionalization of the molecule.

Recent studies have explored the potential applications of 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its ability to inhibit kinases, which are key targets in cancer therapy. The unique structure of this compound allows it to form stable complexes with these enzymes, thereby modulating their activity and potentially leading to therapeutic benefits.

In addition to its potential as an enzyme inhibitor, 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid has also shown promise in the field of neurodegenerative diseases. Studies have demonstrated that compounds with similar spirocyclic structures can cross the blood-brain barrier more effectively than traditional small molecules. This property makes them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease, where targeted delivery to the brain is crucial.

The synthesis of 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid involves several steps that require precise control over reaction conditions and reagents. The key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and the introduction of the Boc protecting group via selective carbonylation reactions. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels.

From a pharmacological perspective, 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid has been evaluated for its safety and efficacy in preclinical studies. In vitro assays have shown that it exhibits low cytotoxicity against normal cells while demonstrating selective activity against cancer cells. Animal models have further confirmed its potential as a therapeutic agent, with studies indicating favorable pharmacokinetic profiles and minimal side effects.

The future prospects for 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs that can improve its oral bioavailability and reduce systemic side effects.

In conclusion, 7-[(tert-butoxy)carbonyl]-1-oxa-2,7-diazaspiro[4.4]non-2-ene-3-carboxylic acid (CAS No. 1160247-02-8) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new applications and optimizations for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.